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Compound of Interest

5-Fluoro-2-
Compound Name: _
(trifluoromethoxy)benzaldehyde

Cat. No.: B1391075

A Spectroscopic and

Analytical Guide to 5-Fluoro-2-(trifluoromethoxy)benzaldehyde

Abstract

5-Fluoro-2-(trifluoromethoxy)benzaldehyde is a vital building block in contemporary
medicinal chemistry and materials science. Its unique substitution pattern, featuring both a
fluorine atom and a trifluoromethoxy group on the aromatic ring, imparts distinct electronic
properties that are highly sought after in the design of novel pharmaceuticals and functional
materials.[1][2] This guide provides an in-depth analysis of the spectral data for this compound,
offering a foundational reference for researchers and developers. By detailing the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document
serves as a comprehensive resource for the unambiguous identification and characterization of
5-Fluoro-2-(trifluoromethoxy)benzaldehyde.

Introduction

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern
drug design, often leading to enhanced metabolic stability, increased binding affinity, and
improved bioavailability.[1] 5-Fluoro-2-(trifluoromethoxy)benzaldehyde (Molecular Formula:
CsHa4F402, Molecular Weight: 208.11 g/mol ) is an exemplar of this strategy, providing a
reactive aldehyde functionality for further synthetic elaboration.[3] Understanding its
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spectroscopic signature is the first critical step in any research and development workflow. This
guide explains the causality behind the observed spectral features, grounded in the principles
of structural chemistry and analytical science.

Below is the chemical structure of 5-Fluoro-2-(trifluoromethoxy)benzaldehyde, with atoms
numbered for clarity in the subsequent spectral analysis.

[M-CF3]*

[M-H]*+ [M-CHOJ*
m/z = 207 m/z =179 m/z = 125
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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